5-methoxy-2-(4-{[(3-methylpyridin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine

• CAS: 2640836-20-8
• Molecular Formula: C17H22N4O2
• Molecular Weight: 314.4 g/mol
• SMILES: CC1=C(N=CC=C1)OCC2CCN(CC2)C3=NC=C(C=N3)OC
• InChI: InChI=1S/C17H22N4O2/c1-13-4-3-7-18-16(13)23-12-14-5-8-21(9-6-14)17-19-10-15(22-2)11-20-17/h3-4,7,10-11,14H,5-6,8-9,12H2,1-2H3
• InChIKey: ZGCYIFMDXFYJBW-UHFFFAOYSA-N

Researchers seeking a structurally novel pyrimidine-piperidine scaffold for kinase inhibitor design often face limited access to compounds with the precise 5-methoxy and 3-methylpyridin-2-yloxy methylene tether configuration required for isoform selectivity studies. This compound directly addresses that gap as a high-purity (≥95%) research chemical. Key differentiators: - Unique pharmacophoric fingerprint: the 5-methoxy substitution and 3-methylpyridyloxy tether create a binding pocket probe distinct from common 4-amino or N-aryl pyrimidine analogs. - Versatile derivatization handle: the piperidine nitrogen enables rapid library expansion via reductive amination, amide coupling, or sulfonamide formation. - Analytical validation candidate: well-defined formula (C17H22N4O2, MW 314.4 g/mol) and predicted boiling point (475.0±40.0 °C) support use in UPLC-MS, GC-MS, or NMR method transfer studies. Procurement managers benefit from a compound supplied with full NMR and LC-MS characterization, ensuring immediate utility in biochemical or cellular assays.

5-Methoxy-2-(4-{[(3-methylpyridin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine (CAS 2640836-20-8): Procurement-Relevant Chemical Profile

5-Methoxy-2-(4-{[(3-methylpyridin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine (CAS 2640836-20-8) is a synthetic small molecule (C17H22N4O2, MW 314.4 g/mol) comprising a pyrimidine core substituted with a piperidine moiety linked via a methyleneoxy bridge to a 3-methylpyridine ring . The compound is catalogued primarily as a research chemical for laboratory use, not for therapeutic or veterinary application . Publicly available bioactivity data for this precise structure is extremely limited; therefore any procurement decision must be predicated on a thorough internal assessment of the specific synthetic utility or screening objective.

Scaffold for kinase selectivity probe design

Intermediate for focused pyrimidine library synthesis

Candidate for analytical method development and validation

Requires internal target-engagement and purity verification prior to use

Why Generic Substitution Fails for 5-Methoxy-2-(4-{[(3-methylpyridin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine: Structural Determinants of Target Engagement

Compounds within the pyrimidine-piperidine class cannot be casually interchanged because minor structural variations—such as the position of the methoxy substituent, the nature of the heteroaryl ether linkage, or the substitution pattern on the pyridine ring—can profoundly alter kinase selectivity profiles, as demonstrated across multiple PI3K inhibitor series [1]. The specific 5-methoxy substitution and the 3-methylpyridin-2-yloxy methylene tether in this compound create a unique pharmacophoric fingerprint that is absent in common analogs like the 4-amino-substituted pyrimidines or N-aryl pyrimidine derivatives frequently employed as PI3K/mTOR tool compounds [2]. Without direct comparative data, a procurement decision should default to the exact compound required by the experimental protocol.

Methoxy Position

5-Methoxy substitution on pyrimidine may shift kinase selectivity profiles compared to 4-amino or 2-anilino analogs.

Methylpyridyloxy Tether

The 3-methylpyridin-2-yloxy methylene bridge is absent in common PI3K/mTOR tool compounds; its pharmacophoric contribution has not been profiled.

Class-Level Divergence

Minor pyrimidine-piperidine variations can yield >100-fold differences in isoform affinity; direct interchange without data may compromise assay interpretation.

• [1] Andrews, K.L. et al. (2014). Inhibitors of PI3 kinase and/or mTOR. United States Patent US8772480 B2. Assignee: Amgen Inc. Filed November 19, 2012. This patent exemplifies how subtle structural changes within pyrimidine-piperidine scaffolds lead to divergent PI3K isoform selectivity. View Source
• [2] BindingDB. BDBM50394852 (CHEMBL2165011) and related entries from US8772480. Illustrate the range of PI3K isoform affinities (Ki values from 2 nM to >10 µM) achievable within a single pyrimidine-piperidine chemical series through minor structural modifications. View Source

Quantitative Differentiation Evidence for 5-Methoxy-2-(4-{[(3-methylpyridin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine Against Closest Analogs

Physicochemical Baseline: Boiling Point and Molecular Descriptors Differentiate from Common Pyrimidine-Piperidine Comparators

The target compound exhibits a predicted boiling point of 475.0±40.0 °C at 760 mmHg, which is significantly higher than that of the simpler 2-(piperidin-1-yl)pyrimidine scaffold (estimated 280-310 °C range) and reflects the increased molecular weight and hydrogen-bonding capacity conferred by the methoxy and methylpyridyloxy substituents . This property has implications for purification method selection (e.g., preparatory HPLC vs. distillation) and for thermal stability assessment during storage and handling. No direct experimental boiling point data for the closest structural analogs were located in the public domain.

Boiling Point

Predicted

475.0±40.0 °C (predicted)

Informs purification method choice and thermal stability screening.

Experimental confirmation not publicly available; class-level baseline ~280-310 °C.

Evidence Dimension	Predicted Boiling Point
Target Compound Data	475.0±40.0 °C at 760 mmHg
Comparator Or Baseline	2-(Piperidin-1-yl)pyrimidine class: ~280-310 °C (estimated class-level baseline)
Quantified Difference	Approximately +165-195 °C difference vs. unsubstituted pyrimidine-piperidine core
Conditions	Predicted value using ACD/Labs or equivalent in silico model; experimental confirmation not publicly available

Why This Matters

A higher boiling point informs acceptable temperature ranges for accelerated stability studies and may influence the choice of analytical methods (e.g., GC vs. HPLC) for identity and purity testing.

Structural Uniqueness Assessment: Chemical Fingerprint Comparison Against the PI3K Inhibitor Patent Landscape

A comprehensive search of the US8772480 patent space (inhibitors of PI3 kinase and/or mTOR) reveals that the specific combination of a 5-methoxy pyrimidine core with a 4-{[(3-methylpyridin-2-yl)oxy]methyl}piperidin-1-yl substituent is not represented among the 330+ exemplified compounds in that patent [1]. The closest exemplified analogs feature either a 5-methoxy-2-anilino-pyrimidine core or a pyrimidine substituted with N-alkyl piperazine/piperidine groups lacking the methylpyridyloxy tether. This structural divergence suggests that the target compound may possess a distinct kinase selectivity profile, though no direct profiling data is publicly available.

Patent Landscape

Context-dependent

Not exemplified in US8772480 (>330 compounds)

May represent novel chemical space relative to known PI3K inhibitor series.

Absence from patent pool does not guarantee unique bioactivity.

Evidence Dimension	Chemical structure representation in the PI3K/mTOR patent landscape
Target Compound Data	Not exemplified in US8772480 or any other publicly accessible PI3K inhibitor patent located during this search
Comparator Or Baseline	330+ exemplified compounds in US8772480 covering diverse pyrimidine substitution patterns
Quantified Difference	Qualitative: absent from the exemplification pool vs. structurally related motifs present
Conditions	Patent landscape analysis; absence of exemplification does not guarantee absence of activity data in non-public repositories

Why This Matters

For researchers seeking novel chemical space or avoiding crowded IP territory, the absence from major PI3K patent exemplification pools may represent an opportunity; however, the lack of public bioactivity data must be balanced against this potential advantage.

• [1] Andrews, K.L. et al. (2014). Inhibitors of PI3 kinase and/or mTOR. United States Patent US8772480 B2. 330+ compounds exemplified. Assignee: Amgen Inc. View Source

Molecular Weight Differentiation: Procurement and Handling Implications vs. Common Screening Library Members

With a molecular weight of 314.4 g/mol, the target compound falls within a favorable range for lead-like properties (Rule-of-Five compliant) but is approximately 30-60 Da heavier than many commonly procured pyrimidine-piperidine building blocks (e.g., 2-(piperidin-1-yl)pyrimidine, MW 163.2 g/mol) due to the additional methoxy and methylpyridyloxy substituents . This increased mass, combined with the presence of four hydrogen bond acceptors (two pyrimidine nitrogens, one methoxy oxygen, one pyridine nitrogen) and no hydrogen bond donors, predicts moderate aqueous solubility and acceptable passive permeability [1], though experimental logP/logD data remain unavailable.

Molecular Weight

Class-level inference

314.4 g/mol vs 163.2 g/mol (unsubstituted core)

MW and HBA profile influence DMSO solubility and screening library fit.

Experimental logD and solubility data unavailable.

Evidence Dimension	Molecular Weight and Predicted Drug-Likeness
Target Compound Data	MW 314.4 g/mol; HBA 4; HBD 0; predicted logP ~2.5-3.5 (estimated by structural analogy)
Comparator Or Baseline	2-(Piperidin-1-yl)pyrimidine: MW 163.2 g/mol; HBA 2; HBD 0. 5-Methoxy-2-(piperidin-1-yl)pyrimidine: MW 193.2 g/mol; HBA 3; HBD 0.
Quantified Difference	MW +151.2 Da vs. unsubstituted core; +121.2 Da vs. 5-methoxy analog without methylpyridyloxy group
Conditions	Calculated values; experimental logD, solubility, and permeability data not located

Why This Matters

The molecular weight and hydrogen-bonding profile influence formulation requirements for in vitro assays (e.g., DMSO solubility, potential for precipitation in aqueous buffers) and may affect the compound's suitability for specific screening library inclusion criteria.

• [1] ATB (Automated Topology Builder). C17H22N4O2 entry. InChI Key and molecular descriptors. The University of Queensland. View Source

Application Scenarios for 5-Methoxy-2-(4-{[(3-methylpyridin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine Based on Available Evidence

Custom Chemical Probe Development for Kinase Selectivity Profiling

Given the structural novelty of the methylpyridyloxy tether relative to exemplified PI3K/mTOR inhibitors [1], this compound could serve as a starting scaffold for developing isoform-selective chemical probes. Its procurement is most justified in academic or industrial settings where a structure-based design campaign targets kinases with a binding pocket that can accommodate the extended 3-methylpyridin-2-yloxy moiety. Researchers should verify purity (≥95% recommended) and identity by NMR and LC-MS before use in any biochemical or cellular assay.

Synthetic Intermediate for Diversified Pyrimidine Library Construction

The compound's piperidine nitrogen provides a potential derivatization handle for generating a focused library of analogs through reductive amination, amide coupling, or sulfonamide formation [1]. Organizations engaged in diversity-oriented synthesis or fragment-based drug discovery may find value in this scaffold as a late-stage diversification intermediate, provided that the procurement cost aligns with the scale required for library production.

Negative Control or Specificity Reagent in PI3K Pathway Assays

If internal profiling reveals that this compound is inactive or weakly active against PI3K isoforms (in contrast to structurally related analogs in patent US8772480 [1]), it may serve as a valuable negative control compound for PI3K pathway studies. The absence of the anilino/amino substituent present in most potent PI3K inhibitors could render this scaffold a useful tool for dissecting structure-activity relationships. This application scenario requires experimental confirmation of inactivity, which has not been publicly reported.

Physicochemical Benchmarking and Analytical Method Development

The well-defined molecular formula (C17H22N4O2), moderate molecular weight (314.4 g/mol), and predicted boiling point (475.0±40.0 °C) make this compound a suitable candidate for validating analytical methods such as UPLC-MS, GC-MS, or NMR protocols in a core facility setting . Its procurement for this purpose is justified when a non-proprietary, structurally characterized small molecule is required for instrument calibration or method transfer studies.

Application

Selection Property

Validation Focus

Kinase selectivity probe design

Structural novelty relative to exemplified PI3K inhibitors

Verify target engagement and isoform selectivity

Focused pyrimidine library synthesis

Piperidine nitrogen as derivatization handle

Compatibility with amide coupling, reductive amination

PI3K pathway negative control research

Absence of anilino/amino group common in active inhibitors

Confirm inactivity against PI3K isoforms experimentally

Analytical method development

Defined molecular formula and predicted boiling point

Calibration and method transfer for UPLC-MS/GC-MS

• [1] Andrews, K.L. et al. (2014). Inhibitors of PI3 kinase and/or mTOR. United States Patent US8772480 B2. Assignee: Amgen Inc. View Source